3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-{[2-(2-hydroxyethoxy)ethyl]amino}-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

Specification

• Molecular Formula: C21H26N4O4S2
• Molecular Weight: 462.6 g/mol
• IUPAC Name: (5Z)-3-butyl-5-[[2-[2-(2-hydroxyethoxy)ethylamino]-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• Standard InChI: InChI=1S/C21H26N4O4S2/c1-3-4-8-25-20(28)16(31-21(25)30)13-15-17(22-7-11-29-12-10-26)23-18-14(2)6-5-9-24(18)19(15)27/h5-6,9,13,22,26H,3-4,7-8,10-12H2,1-2H3/b16-13-
• Standard InChI Key: ZSUZVYPXWGFOON-SSZFMOIBSA-N
• Isomeric SMILES: CCCCN1C(=O)/C(=C/C2=C(N=C3C(=CC=CN3C2=O)C)NCCOCCO)/SC1=S
• Canonical SMILES: CCCCN1C(=O)C(=CC2=C(N=C3C(=CC=CN3C2=O)C)NCCOCCO)SC1=S

Introduction

Structural Features and Similar Compounds

Compounds with similar structures to the one often exhibit significant biological activities due to their heterocyclic components. For instance, compounds like 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(tetrahydro-2-furanylmethyl)amino]-4H-pyrido[1,2-A]pyrimidin-4-one and 3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one have been studied for their potential in medicinal chemistry.

Similar Compounds Table

Compound Name	Molecular Formula	Unique Features
3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-[(tetrahydro-2-furanylmethyl)amino]-4H-pyrido[1,2-A]pyrimidin-4-one	Not specified	Contains a tetrahydro-2-furanylmethyl group
3-[(Z)-(3-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(2,6-dimethyl-4-morpholinyl)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one	C23H28N4O3S2	Features a morpholinyl group
3-[(Z)-(3-sec-butyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)methyl]-2-(4-ethylpiperazin-1-yl)-4H-pyrido[1,2-a]pyrimidin-4-one	C18H24N4O2S	Incorporates a sec-butyl and piperazinyl group

Biological Activities and Potential Applications

Compounds with similar structures have shown promising biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Their unique structures allow them to interact with specific molecular targets such as enzymes or receptors, potentially leading to various therapeutic effects. Detailed studies on their pharmacodynamics and pharmacokinetics are necessary to fully understand their mechanisms of action and potential applications in drug development.

Safety and Handling

While specific safety data for the compound is not available, similar compounds may pose risks such as skin and eye irritation, as indicated by safety warnings for related chemicals. Handling such compounds requires appropriate protective measures to minimize exposure risks.